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Compound of Interest

Compound Name: 6-Epidemethylesquirolin D

Cat. No.: B8261428

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Epidemethylesquirolin D, also known as 6-epi-O-Demethylesquirolin D, is a diterpenoid
natural product. Its chemical structure is defined by the molecular formula C20H280s and it is
identified by the CAS Number 165074-00-0. This compound has been isolated from Euphorbia
ehracteolata, a plant species belonging to the extensive Euphorbiaceae family. Plants in this
genus are known to produce a rich diversity of bioactive secondary metabolites, including a
wide array of diterpenoids. While 6-Epidemethylesquirolin D is commercially available
through several chemical suppliers, indicating its accessibility for research purposes, detailed
public-domain information regarding its discovery, isolation, and biological activity remains

scarce.

This technical guide aims to provide a comprehensive overview of the available information on
6-Epidemethylesquirolin D. However, it is important to note that a primary scientific
publication detailing its initial discovery and characterization could not be located through
extensive searches of scientific databases. Consequently, the information presented herein is
compiled from chemical supplier data and general reviews of diterpenoids from the Euphorbia
genus. This document will be updated as more specific research on 6-Epidemethylesquirolin
D becomes publicly available.

Physicochemical Properties
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A summary of the key physicochemical properties of 6-Epidemethylesquirolin D is presented
in the table below. This information is crucial for its handling, formulation, and experimental

design.

Property Value
(1aR,4E,7aS,8S,10aR)-8-hydroxy-4-
hydroxymethyl)-1,1,7a-trimethyl-

'UPAC Name (1a)fz,3,7y,8,9,1)(;,)10a-octahydroc):/clopropa[l]
[2]cyclononall,2-b]oxirene-5,6-dione

Alternate Name 6-epi-O-Demethylesquirolin D

CAS Number 165074-00-0

Molecular Formula C20H2805

Molecular Weight 364.43 g/mol

Source Organism Euphorbia ehracteolata

Compound Class Diterpenoid

Putative Experimental Protocols

While the specific experimental protocols for the isolation and characterization of 6-
Epidemethylesquirolin D are not detailed in the available literature, a general workflow can be
inferred based on standard phytochemical practices for isolating diterpenoids from Euphorbia
species.

General Isolation Workflow

The following diagram illustrates a plausible experimental workflow for the isolation of 6-
Epidemethylesquirolin D from Euphorbia ehracteolata.
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General Workflow for Diterpenoid Isolation
Dried and powdered roots of
Euphorbia ehracteolata

,
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A plausible workflow for isolating 6-Epidemethylesquirolin D.
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Biological Activity and Signaling Pathways

The biological activity of 6-Epidemethylesquirolin D has not been specifically reported in the
reviewed literature. However, diterpenoids isolated from Euphorbia species are known to
exhibit a wide range of pharmacological effects, including anti-inflammatory, antiviral, and
cytotoxic activities. The complex structures of these compounds often lend themselves to

specific interactions with cellular targets.

Given the lack of specific data for 6-Epidemethylesquirolin D, a hypothetical signaling
pathway that is often modulated by bioactive diterpenoids is presented below for illustrative
purposes. This diagram represents a generalized pathway and should not be considered as
verified for this specific compound.
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A hypothetical signaling pathway potentially modulated by a bioactive diterpenoid.

Future Research Directions

The lack of detailed scientific literature on 6-Epidemethylesquirolin D presents a significant
opportunity for future research. Key areas for investigation include:
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» Definitive Isolation and Structural Elucidation: A full scientific report detailing the isolation
from Euphorbia ehracteolata with complete spectroscopic data (*H NMR, 13C NMR, 2D NMR,
HR-MS) is needed to confirm its structure unequivocally.

 Biological Screening: Comprehensive screening of 6-Epidemethylesquirolin D against
various disease models, including cancer cell lines, inflammatory assays, and antimicrobial
tests, would be highly valuable.

o Mechanism of Action Studies: Should biological activity be identified, subsequent studies to
elucidate the molecular mechanism of action and identify specific cellular targets and
signaling pathways will be crucial for its development as a potential therapeutic agent.

e Synthesis: The development of a total synthesis or semi-synthetic routes would provide a
sustainable supply for further research and development, independent of natural source
availability.

Conclusion

6-Epidemethylesquirolin D represents an intriguing but understudied natural product from the
medicinally important Euphorbia genus. While its basic chemical identity is known, a significant
gap exists in the scientific literature regarding its discovery, isolation, and biological properties.
This technical guide serves as a starting point for researchers interested in this compound,
summarizing the currently available information and highlighting the substantial opportunities
for future investigation. The exploration of this and other novel natural products is essential for
the discovery of new therapeutic leads.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [The Enigmatic Diterpenoid: A Technical Overview of 6-
Epidemethylesquirolin D]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8261428#discovery-and-isolation-of-6-
epidemethylesquirolin-d]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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